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Compound of Interest

Compound Name: 4,5-Diaminopyrimidine

Cat. No.: B145471 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 4,5-
diaminopyrimidine (CAS No. 13754-19-3), a versatile intermediate used in the synthesis of

various pharmaceuticals, including antiviral and anticancer agents.[1] Adherence to the

following precautions is critical to ensure the safety of laboratory personnel and the integrity of

research.

Hazard Identification and Classification
4,5-Diaminopyrimidine is classified as a hazardous substance. The primary hazards are skin

irritation, serious eye irritation, and potential respiratory irritation.[2][3][4][5]

GHS Hazard Statements:

H315: Causes skin irritation.[3][4][5]

H319: Causes serious eye irritation.[3][4][5]

H335: May cause respiratory irritation.[2][3][4]

Precautionary Statements:

A thorough understanding and implementation of precautionary statements are essential for

safe handling. Key statements include:
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P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3][4]

P264: Wash skin thoroughly after handling.[3][4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][4]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4,5-diaminopyrimidine is provided

in the table below.

Property Value Reference(s)

Molecular Formula C₄H₆N₄ [1][5][6][7][8]

Molecular Weight 110.12 g/mol [1][5][6][7][8]

Appearance
White to gray to brown

crystalline powder
[1]

Melting Point 201 - 207 °C (lit.) [1][6][7][9]

Boiling Point 229 °C / 32 mmHg (lit.) [1][6][7][9]

Purity ≥ 95% [6][7][8][10]

Toxicological Information
Currently, detailed toxicological studies defining specific signaling pathways for the irritant

effects of 4,5-diaminopyrimidine are not readily available in the public domain. The primary

toxicological concerns are localized irritation to the skin, eyes, and respiratory system upon

direct contact.

Experimental Protocols: Safe Handling Workflow
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The following detailed workflow should be followed to ensure the safe handling of 4,5-
diaminopyrimidine in a laboratory setting.

Preparation and Engineering Controls
Ventilation: All handling of 4,5-diaminopyrimidine powder should be conducted in a

properly functioning chemical fume hood to avoid inhalation of dust.[2][3]

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and in close proximity to the workstation.[2][11]

Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory.

PPE Specification Reference(s)

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166

or OSHA 29 CFR 1910.133.

[2][3]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber) inspected

prior to use.

[3][10]

Skin and Body Protection

Lab coat and appropriate

protective clothing to prevent

skin exposure.

[3][11]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 dust

mask) should be used if

exposure limits are exceeded

or if irritation is experienced.

[10][11]

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[3] Avoid the formation of dust.[2][3] Do

not eat, drink, or smoke when using this product.[3]
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Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][3][11]

Store locked up.[2][3] 4,5-Diaminopyrimidine is air-sensitive and should be stored under an

inert atmosphere.[2]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area.[2][3] Ensure adequate ventilation.

[2][3] Use personal protective equipment as required.[2][3][11] Avoid dust formation.[2][3]

Containment and Cleanup: Sweep up and shovel the spilled material into a suitable, closed

container for disposal.[2][3][11] Do not let the product enter drains.[3]

First-Aid Measures
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Exposure Route First-Aid Protocol Reference(s)

Inhalation

Remove the victim to fresh air

and keep at rest in a position

comfortable for breathing. Call

a POISON CENTER or

doctor/physician if you feel

unwell.

[2][3]

Skin Contact

Wash off immediately with

plenty of soap and water. If

skin irritation occurs, get

medical advice/attention. Take

off contaminated clothing and

wash it before reuse.

[2][3]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.

[2][3]

Ingestion

Do NOT induce vomiting. Call

a POISON CENTER or

doctor/physician if you feel

unwell.

[2][3]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][3]

Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating

gases and vapors, including carbon monoxide (CO), carbon dioxide (CO2), and nitrogen

oxides (NOx).[2]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[2][11]
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Disposal Considerations
Dispose of contents/container to an approved waste disposal plant in accordance with local,

regional, and national regulations.[2][3]

Stability and Reactivity
Reactivity: No information available.

Chemical Stability: Stable under recommended storage conditions, but is air-sensitive.[2]

Conditions to Avoid: Incompatible products, excess heat, and exposure to air.[2]

Incompatible Materials: Strong oxidizing agents.[2][11]

Hazardous Decomposition Products: Carbon monoxide, carbon dioxide, and nitrogen oxides.

[2]

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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